N-(7-methoxy-4-methylquinazolin-2-yl)guanidine hydrochloride
Overview
Description
N-(7-methoxy-4-methylquinazolin-2-yl)guanidine hydrochloride (NMQH) is an organic compound that has been used in a variety of scientific research applications. It is a derivative of guanidine and is produced by the reaction of 4-methylquinazoline with 7-methoxyguanidine hydrochloride in the presence of a strong base. NMQH has a wide range of biochemical and physiological effects and is used in the laboratory for various applications.
Mechanism of Action
The mechanism of action of N-(7-methoxy-4-methylquinazolin-2-yl)guanidine hydrochloride involves the binding of the compound to the active site of the enzyme. The binding of the compound to the active site of the enzyme causes a conformational change in the enzyme, which results in the catalytic activity of the enzyme being inhibited.
Biochemical and Physiological Effects
This compound has a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of the enzyme tyrosinase, which is involved in the biosynthesis of melanin. It has also been shown to inhibit the activity of monoamine oxidase, which is involved in the metabolism of neurotransmitters. In addition, this compound has been shown to inhibit the activity of acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Advantages and Limitations for Lab Experiments
N-(7-methoxy-4-methylquinazolin-2-yl)guanidine hydrochloride has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain. It is also stable and can be stored for long periods of time. However, this compound is also relatively toxic and should be handled with care.
Future Directions
N-(7-methoxy-4-methylquinazolin-2-yl)guanidine hydrochloride has potential for use in a variety of medical and scientific applications. It could be used to study the mechanism of action of other enzymes, as well as for the development of novel therapeutics. Additionally, this compound could be used to study the effects of other compounds on enzyme activity. Furthermore, this compound could be used to study the effects of environmental pollutants on enzyme activity. Finally, this compound could be used to study the effects of drugs on enzyme activity.
Synthesis Methods
N-(7-methoxy-4-methylquinazolin-2-yl)guanidine hydrochloride is synthesized by the reaction of 4-methylquinazoline with 7-methoxyguanidine hydrochloride in the presence of a strong base. The reaction is typically carried out in aqueous solution at room temperature. The reaction is completed in approximately one hour and yields a white crystalline solid. The product can be purified by recrystallization from a mixture of ethyl acetate and methanol.
Scientific Research Applications
N-(7-methoxy-4-methylquinazolin-2-yl)guanidine hydrochloride is used in a variety of scientific research applications. It has been used as a substrate for the enzyme tyrosinase, which is involved in the biosynthesis of melanin. It has also been used to study the mechanism of action of the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters. This compound has also been used to study the mechanism of action of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(7-methoxy-4-methylquinazolin-2-yl)guanidine hydrochloride involves the reaction of 7-methoxy-4-methylquinazolin-2-amine with cyanogen bromide followed by reaction with guanidine hydrochloride.", "Starting Materials": [ "7-methoxy-4-methylquinazolin-2-amine", "cyanogen bromide", "guanidine hydrochloride" ], "Reaction": [ "Step 1: Dissolve 7-methoxy-4-methylquinazolin-2-amine in a suitable solvent.", "Step 2: Add cyanogen bromide to the reaction mixture and stir at room temperature for a specific time.", "Step 3: Quench the reaction with water and extract the product with a suitable organic solvent.", "Step 4: Dry the organic layer and purify the product by column chromatography.", "Step 5: Dissolve the purified product in a suitable solvent.", "Step 6: Add guanidine hydrochloride to the reaction mixture and stir at room temperature for a specific time.", "Step 7: Quench the reaction with water and extract the product with a suitable organic solvent.", "Step 8: Dry the organic layer and purify the product by recrystallization to obtain N-(7-methoxy-4-methylquinazolin-2-yl)guanidine hydrochloride." ] } | |
CAS RN |
37849-59-5 |
Molecular Formula |
C11H14ClN5O |
Molecular Weight |
267.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
